2-Ethoxy-2-methylbutan-1-amine
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Description
Significance of Amine Functional Groups in Complex Molecular Architectures
The amine functional group, characterized by a nitrogen atom with a lone pair of electrons, is a fundamental component in the architecture of a vast array of organic molecules. projectguru.in Amines are derivatives of ammonia (B1221849) in which one or more hydrogen atoms have been replaced by an alkyl or aryl group. projectguru.in This functional group is integral to many molecules essential for life, including amino acids, which are the building blocks of proteins, as well as hormones, neurotransmitters, and DNA. researchgate.net
The significance of amines stems from their versatile chemical properties. The lone pair of electrons on the nitrogen atom confers basicity and nucleophilicity, allowing amines to participate in a wide range of chemical reactions. projectguru.inchimia.ch This reactivity is crucial in the synthesis of numerous organic compounds, including a large number of pharmaceuticals, agrochemicals, dyes, and polymers. acs.org For instance, many medicines contain amine functional groups, which can be critical for their biological activity. projectguru.inresearchgate.net The ability of amines to form hydrogen bonds also influences the physical properties of molecules, such as their boiling points and solubility. chimia.ch
In complex molecular architectures, the precise placement and type of amine functional group can dictate the molecule's three-dimensional shape and its interaction with biological targets. The structural diversity of amines, which can be primary, secondary, or tertiary, further expands their functional importance in the design and synthesis of complex molecules with specific properties and functions. projectguru.inacs.org
Contextualization of 2-Ethoxy-2-methylbutan-1-amine within Diverse Amine Classes
Amines are broadly categorized based on the number of organic substituents attached to the nitrogen atom. researchgate.net A primary (1°) amine has one alkyl or aryl group bonded to the nitrogen, a secondary (2°) amine has two, and a tertiary (3°) amine has three. researchgate.net Furthermore, amines are classified as aliphatic if the nitrogen atom is bonded only to alkyl groups, and aromatic if the nitrogen is bonded to at least one aryl group. tesisenred.net
2-Ethoxy-2-methylbutan-1-amine is classified as a primary aliphatic amine . Its structure features an amino group (-NH₂) attached to a carbon atom, making it a primary amine. The carbon chain is a four-carbon backbone (butane), classifying it as an aliphatic amine.
What makes this compound particularly noteworthy is its substitution pattern. It possesses a branched structure with both a methyl group (-CH₃) and an ethoxy group (-OCH₂CH₃) attached to the second carbon atom of the butane (B89635) chain. This combination of a branched alkyl group and an alkoxy group on the same carbon atom adjacent to the aminomethyl group (-CH₂NH₂) is a distinctive structural feature.
The presence of the ethoxy group introduces an ether linkage, adding polarity and potential hydrogen bond accepting capabilities, while the methyl group contributes to the steric bulk around the functional core of the molecule. This specific arrangement of functional groups places 2-Ethoxy-2-methylbutan-1-amine in a subclass of amines that are of interest for their potential in creating complex and sterically hindered molecular scaffolds.
Overview of Research Trajectories for Alkoxy-Substituted Branched Amines
Research into alkoxy-substituted branched amines is driven by the pursuit of novel molecular structures with tailored properties for applications in medicinal chemistry, materials science, and catalysis. The development of synthetic methods to create these complex amines with high efficiency and selectivity is a significant area of focus.
Modern synthetic organic chemistry has seen a rise in transition-metal-catalyzed reactions for the construction of complex aliphatic amines from simpler, readily available starting materials. acs.org These methods offer advantages over traditional approaches, which can suffer from low yields and harsh reaction conditions. acs.org Research is actively exploring catalytic strategies for the direct introduction of an amine moiety into unfunctionalized hydrocarbons, a process known as hydroamination or hydroaminoalkylation. acs.org
For branched amines, including those with alkoxy substituents, catalytic methods are being developed to control regioselectivity, ensuring the amine group is introduced at a specific position, even at sterically hindered sites. nih.gov Dual catalytic systems, for example, combining visible-light photocatalysis with cobalt catalysis, have shown promise in the direct amination of allylic C-H bonds to produce branched amines. nih.gov
Furthermore, the presence of alkoxy groups can influence the reactivity and properties of the amine. Studies on N-alkoxyamines, for instance, have explored their synthesis and applications in polymer chemistry and organic synthesis. chimia.ch The development of catalytic asymmetric methods to produce enantiomerically pure chiral N-alkoxy amines is an emerging area, highlighting the increasing importance of these compounds in bioscience. acs.org The functionalization of aliphatic amines through carbon-hydrogen (C-H) bond activation is another key research trajectory, allowing for the conversion of simple amines into more complex and valuable products. nih.gov
Properties
Molecular Formula |
C7H17NO |
|---|---|
Molecular Weight |
131.22 g/mol |
IUPAC Name |
2-ethoxy-2-methylbutan-1-amine |
InChI |
InChI=1S/C7H17NO/c1-4-7(3,6-8)9-5-2/h4-6,8H2,1-3H3 |
InChI Key |
JUFOZNIMDHUXLG-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)(CN)OCC |
Origin of Product |
United States |
Advanced Synthetic Methodologies for 2 Ethoxy 2 Methylbutan 1 Amine and Analogues
Asymmetric Synthesis Approaches
Asymmetric synthesis is crucial for producing enantiomerically pure compounds, which is vital in fields like pharmaceuticals and materials science. For α,α-disubstituted amines, controlling the stereochemistry at the quaternary carbon is the central challenge. nih.gov Various strategies have been developed that rely on the temporary or catalytic influence of a chiral entity to direct the stereochemical outcome of the reaction.
Enantioselective Synthesis via Chiral Auxiliaries and Ligands
Chiral auxiliaries are chemical compounds that are temporarily incorporated into a synthetic route to guide the stereoselective formation of a new chiral center. wikipedia.orgsigmaaldrich.com After the desired transformation, the auxiliary is removed and can often be recovered for reuse. This strategy is one of the most reliable methods for constructing sterically congested stereocenters.
A prominent example is the use of tert-butanesulfinamide , often called Ellman's auxiliary. The synthesis begins with the condensation of a prochiral ketone, in this case, 2-ethoxy-2-methylbutanal's corresponding ketone precursor (1-ethoxy-1-methylpropan-2-one), with enantiopure (R)- or (S)-tert-butanesulfinamide. This reaction forms an N-sulfinyl ketimine intermediate. The chiral sulfinyl group then directs the stereoselective addition of a nucleophile or a reducing agent to the C=N bond. osi.lv
Another well-established class of auxiliaries includes those derived from amino alcohols, such as pseudoephedrine and the more recent pseudoephenamine . nih.govharvard.edu These auxiliaries can be acylated to form amides, and subsequent enolization and alkylation reactions proceed with high diastereoselectivity. The auxiliary effectively shields one face of the enolate, forcing the electrophile to approach from the less hindered side. This method has shown notable success in creating quaternary carbon centers. nih.gov
In metal-catalyzed reactions, chiral ligands coordinate to a metal center to create a chiral catalytic complex. This complex then interacts with the substrate in a way that favors the formation of one enantiomer over the other. For the synthesis of amines, ligands such as chiral bisphosphines (e.g., BINAP, Josiphos) are used in combination with metals like rhodium, iridium, or palladium for the asymmetric hydrogenation of imine precursors. nih.govresearchgate.net The precise geometry and electronic properties of the ligand-metal complex are critical for achieving high levels of enantioselectivity.
| Chiral Auxiliary | Typical Application | Key Advantage | Reference |
|---|---|---|---|
| tert-Butanesulfinamide (Ellman's Auxiliary) | Diastereoselective reduction/addition to ketimines | Broad substrate scope, high diastereoselectivity, readily available | osi.lv |
| Pseudoephedrine / Pseudoephenamine | Diastereoselective alkylation of amides | Excellent for creating α- and α,α-substituted carbonyls, highly crystalline derivatives | nih.gov |
| Oxazolidinones (Evans Auxiliaries) | Diastereoselective alkylations and aldol reactions | High stereocontrol, predictable outcomes based on well-studied transition states | wikipedia.org |
Diastereoselective Reductions and Additions
Diastereoselective reactions are fundamental to auxiliary-based methods, where a prochiral substrate is converted into a chiral molecule with a preference for one diastereomer. The synthesis of 2-ethoxy-2-methylbutan-1-amine via an auxiliary-based approach hinges on a highly diastereoselective reduction or nucleophilic addition to a ketimine intermediate.
Using the tert-butanesulfinamide approach, the key step is the diastereoselective reduction of the N-sulfinyl ketimine. The stereochemical outcome is dictated by the approach of the hydride reagent. For many reductions, a cyclic, six-membered transition state is proposed where the sulfinyl group coordinates to a Lewis basic hydride or a Lewis acid additive. The bulky tert-butyl group on the sulfur atom then sterically blocks one face of the imine, forcing the hydride to attack from the opposite face. researchgate.net
Commonly used reducing agents for this transformation include sterically demanding borohydrides like L-Selectride or, in some cases, catecholborane. The choice of reagent can significantly influence the level of diastereoselectivity. Following the reduction, the sulfinyl auxiliary is easily cleaved under mild acidic conditions to yield the desired enantiopure primary amine. researchgate.net
| Reducing Agent | Typical Substrate | Stereochemical Model | Reference |
|---|---|---|---|
| L-Selectride (Lithium tri-sec-butylborohydride) | N-sulfinyl ketimines | Attack from the sterically less hindered face, away from the auxiliary's bulky group. | researchgate.net |
| Sodium Borohydride (NaBH4) with additives | N-sulfinyl imines | Chelation-controlled models can apply depending on the additive. | nih.gov |
| Catecholborane | Ketimines | Can involve coordination to the nitrogen and direction by the chiral auxiliary. | researchgate.net |
Catalytic Asymmetric Transformations (e.g., Metal-Catalyzed Processes, Organocatalysis)
Direct catalytic asymmetric methods offer a more atom-economical alternative to the use of stoichiometric chiral auxiliaries. These methods employ a small amount of a chiral catalyst to generate large quantities of an enantiomerically enriched product.
Metal-Catalyzed Processes: The asymmetric hydrogenation of prochiral imines is one of the most powerful methods for synthesizing chiral amines. acs.org For sterically hindered substrates, such as the imine precursor to 2-ethoxy-2-methylbutan-1-amine, highly active and selective catalysts are required. Iridium and palladium complexes featuring chiral bisphosphine ligands have proven effective for the hydrogenation of challenging N-sulfonyl or N-phosphinoyl ketimines. nih.govnih.govdicp.ac.cn Recently, earth-abundant metal catalysts, such as those based on manganese, have also been developed for the asymmetric hydrogenation of ketimines with minimally different alkyl groups, showcasing the ability to achieve high stereoselectivity even with subtle steric differences. researchgate.net
Organocatalysis: Organocatalysis uses small, chiral organic molecules to catalyze asymmetric transformations. researchgate.net For the construction of quaternary stereocenters adjacent to a nitrogen atom, chiral phosphoric acids and bifunctional amine-thiourea catalysts are prominent. nih.govrsc.org These catalysts can activate imines towards nucleophilic attack or facilitate reactions like enantioselective Mannich reactions or Michael additions. For instance, a ketene could be generated from a precursor to the target molecule and reacted with an aminomethylating agent in the presence of a chiral phosphoric acid catalyst to forge the C-N bond and the all-carbon quaternary stereocenter simultaneously and enantioselectively. nih.gov
Chirality Induction and Transfer Mechanisms
The transfer of stereochemical information from the chiral source (auxiliary or catalyst) to the substrate is the cornerstone of asymmetric synthesis. The mechanisms of this induction are varied and depend on the specific methodology.
In auxiliary-controlled reactions , chirality induction is primarily a result of steric hindrance. The auxiliary is covalently bonded to the substrate, creating a rigid or semi-rigid conformation that exposes two diastereotopic faces of the reactive center to differing steric environments. A reagent will preferentially attack from the less hindered face, leading to the formation of one diastereomer in excess. wikipedia.org
In metal-catalyzed asymmetric hydrogenation , the substrate coordinates to the chiral metal complex. The chiral ligand creates a well-defined, three-dimensional chiral pocket around the metal center. This forces the substrate to bind in a specific orientation, and the subsequent delivery of hydrogen occurs selectively to one face of the C=N double bond. The high enantioselectivity arises from the energetic difference between the diastereomeric transition states leading to the two possible enantiomeric products.
A more recent concept involves chiral amine transfer (CAT) , where a chiral benzylic amine serves as both the source of nitrogen and the chiral information. nih.govacs.org In a photoredox-catalyzed process, an α-amino radical is generated from an imine formed between the CAT reagent and a ketone. This radical adds to an alkene, and chirality is relayed during the enantiodetermining step, which can be rigidified by intramolecular forces like hydrogen bonding. researchgate.net
Novel Carbon-Nitrogen Bond Forming Reactions
The formation of the carbon-nitrogen bond is a key step in amine synthesis. While the methods described above incorporate C-N bond formation, direct strategies like reductive amination are highly valuable for their efficiency.
Advanced Reductive Amination Strategies
Reductive amination is a one-pot procedure that converts a carbonyl compound into an amine. wikipedia.org The reaction involves the initial formation of an imine or enamine from a ketone or aldehyde (e.g., 2-ethoxy-2-methylbutanal) and an amine source (like ammonia), followed by in-situ reduction. masterorganicchemistry.comunacademy.com
For sterically hindered carbonyls, this reaction can be challenging due to the unfavorable equilibrium of imine formation. thieme-connect.com To overcome this, modern protocols employ specific reagents and conditions. Mild hydride reagents like sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃) are particularly effective because they are selective for the reduction of imines in the presence of aldehydes or ketones and are tolerant of the mildly acidic conditions often used to promote imine formation. masterorganicchemistry.comunacademy.com
Catalytic reductive amination offers a greener alternative, using molecular hydrogen (H₂) or a transfer hydrogenation reagent as the reductant in the presence of a metal catalyst. frontiersin.org Catalysts based on ruthenium, iridium, or even non-noble metals can facilitate the direct reductive amination of ketones with ammonia (B1221849) or its surrogates. organic-chemistry.org
Furthermore, biocatalysis provides a highly selective avenue for reductive amination. Amine dehydrogenases (AmDHs) are enzymes that can catalyze the asymmetric synthesis of chiral amines from ketones using ammonia as the amine donor. frontiersin.org This approach offers excellent enantioselectivity under mild, aqueous conditions, making it an attractive green chemistry method. nih.gov
| Method | Reducing Agent / System | Key Features | Reference |
|---|---|---|---|
| Stoichiometric Hydride | Sodium Triacetoxyborohydride (NaBH(OAc)₃) | Mild, highly selective for imines, broad functional group tolerance. | unacademy.com |
| Stoichiometric Hydride | Sodium Cyanoborohydride (NaBH₃CN) | Effective but generates cyanide waste. Stable in weakly acidic conditions. | masterorganicchemistry.com |
| Catalytic Hydrogenation | H₂ with Pd, Pt, or Ru catalyst | Atom-economical, produces only water as a byproduct. | frontiersin.org |
| Biocatalytic | Amine Dehydrogenase (AmDH) with a cofactor | High enantioselectivity, environmentally benign (aqueous media). | frontiersin.org |
Nucleophilic Addition to Activated Imines
The addition of nucleophiles to imines is a cornerstone of amine synthesis. For sterically hindered targets like 2-Ethoxy-2-methylbutan-1-amine, the reactivity of the imine is crucial. The use of activating groups on the nitrogen atom enhances the electrophilicity of the imine carbon, facilitating nucleophilic attack.
One of the most reliable methods for synthesizing α-branched amines involves the addition of nonstabilized carbanions to activated imines. wiley-vch.de This approach typically involves a three-step process: imine formation, nucleophilic addition, and subsequent removal of the activating group. wiley-vch.de
Key Activating Groups and Methodologies:
N-Sulfinyl Imines : Chiral sulfinyl groups serve a dual purpose: they activate the C=N bond for nucleophilic addition and provide a means for asymmetric induction. orgsyn.org N-tert-butylsulfinyl imines, in particular, have shown high diastereoselectivity in reductions and additions of organometallic reagents. orgsyn.org
N-Acyl and N-Carbamoyl Imines : These can be generated from nonenolizable aldehydes through the formation of N-silyl imines, which are then reacted with an acyl chloride. wiley-vch.de Alternatively, a two-step sequence involving the reaction of an aldehyde with an amide in the presence of an arenesulfinic acid and formic acid can be employed. wiley-vch.de
In Situ Imine Formation : To overcome the instability of some imines, precursors that generate the imine in situ have been developed. nih.gov N-functionalized hydroxylamine (B1172632) reagents, for instance, serve as bench-stable precursors that can be activated under basic conditions to form the reactive imine intermediate. nih.gov This strategy has been successfully applied to a variety of nucleophilic additions, including C-C, C-N, C-O, and C-S bond formation. nih.gov
The choice of activating group and reaction conditions can be tailored to the specific nucleophile and desired stereochemical outcome, making this a versatile strategy for accessing complex amines.
Functionalization of C(sp³)-H Bonds Adjacent to Nitrogen
Direct functionalization of C(sp³)-H bonds is a rapidly evolving field that offers a more atom-economical approach to amine synthesis and modification. nih.gov These methods bypass the need for pre-functionalized starting materials, directly converting C-H bonds into new C-C or C-heteroatom bonds. nih.gov
Prominent Strategies:
Radical-Mediated C-H Functionalization : Initiated by hydrogen-atom transfer (HAT), these reactions proceed through open-shell radical intermediates. nih.gov Photoredox catalysis has emerged as a powerful tool for generating these radicals under mild conditions, enabling the functionalization of C-H bonds adjacent to tertiary amines. rsc.org
Transition-Metal-Catalyzed C-H Activation : This approach often utilizes directing groups to achieve site-selectivity. For amines, an electron-withdrawing group can be installed on the nitrogen to direct a metal catalyst to a specific C-H bond. snnu.edu.cn
Metal-Free Approaches : Recent advancements have enabled the functionalization of multiple C-H bonds in unprotected alicyclic amines in a single operation. nih.gov These methods involve the generation of transient imines from lithiated amines, which are then converted to endocyclic 1-azaallyl anions that can react with various electrophiles. nih.gov
These C-H functionalization strategies provide powerful tools for the late-stage modification of complex amine structures, allowing for the rapid generation of analogues for structure-activity relationship studies.
Modular Synthesis Protocols
Modular synthesis offers a flexible and efficient approach to building libraries of structurally diverse compounds from a set of common building blocks. In the context of amine synthesis, this often involves multicomponent reactions where three or more reactants are combined in a single step to form the desired product.
Examples of Modular Approaches:
Domino Reactions : A novel, metal-free domino methodology has been developed for the synthesis of 2-aminopyrroles from alkynyl vinyl hydrazides. nih.gov This reaction proceeds through a propargylic 3,4-diaza-Cope rearrangement followed by a tandem isomerization/5-exo-dig N-cyclization. nih.gov
Visible-Light-Mediated Multicomponent Coupling : A recently reported method brings together primary amines, aldehydes, and alkyl iodides in a visible-light-mediated reaction to synthesize a wide range of α-branched secondary alkylamines. nih.gov This process is believed to involve the addition of an alkyl radical to a neutral alkyl imine. nih.gov
These modular approaches streamline the synthesis of complex amines by reducing the number of synthetic steps and purification procedures, making them highly attractive for medicinal chemistry and drug discovery programs.
Stereocontrolled Alkylation and Derivatization Strategies
The synthesis of chiral amines with high enantiomeric purity is of paramount importance in the pharmaceutical industry. Stereocontrolled alkylation and derivatization strategies are key to achieving this goal.
Key Strategies for Stereocontrol:
Chiral Auxiliaries : The use of a chiral auxiliary attached to the nitrogen atom can direct the stereochemical outcome of a reaction. As mentioned previously, N-tert-butylsulfinyl imines are highly effective in directing the asymmetric reduction of ketimines and the addition of organometallic reagents to aldimines. orgsyn.org
Asymmetric Catalysis : The use of chiral catalysts can enantioselectively transform prochiral starting materials into chiral products. For example, the rhodium-catalyzed addition of organoboron reagents to N-tosyl imines has been a pioneering development in this area. wiley-vch.de
Isotope Labeling for Enantiomeric Analysis : For the analysis and quantification of enantiomers, chiral labeling reagents such as l-pyroglutamic acid can be used. fao.org The resulting diastereomers can be separated by chromatography and detected with high sensitivity by mass spectrometry. fao.org
These strategies provide chemists with the tools to synthesize and analyze chiral amines with a high degree of stereocontrol, which is essential for the development of safe and effective pharmaceuticals.
Green Chemistry Principles in Amine Synthesis
The application of green chemistry principles to the synthesis of amines is crucial for minimizing the environmental impact of chemical manufacturing. yale.edusigmaaldrich.comacs.orgepa.gov This involves the development of processes that are more efficient, use less hazardous materials, and generate less waste. yale.edusigmaaldrich.comacs.orgepa.gov
Solvent-Free or Environmentally Benign Solvent Systems
Traditional organic solvents are often volatile, flammable, and toxic, posing risks to human health and the environment. mdpi.com Consequently, there is a strong drive to develop synthetic methods that operate under solvent-free conditions or utilize environmentally benign solvents.
Alternative Solvent Systems and Conditions:
Solvent-Free Reactions : Many reactions, such as the condensation of aldehydes and amines to form imines, can be carried out efficiently under solvent-free conditions, often with simple grinding of the reactants. ufms.br This approach not only reduces solvent waste but can also lead to shorter reaction times and simpler product isolation. scirp.org
Deep Eutectic Solvents (DESs) : DESs have emerged as promising green alternatives to traditional organic solvents. mdpi.com They are typically composed of a mixture of a hydrogen bond donor and a hydrogen bond acceptor and possess desirable properties such as low volatility, high thermal stability, and tunable polarity. mdpi.com DESs can act as both the reaction medium and a catalyst in various amination reactions, often leading to higher yields and simplified product isolation. mdpi.com
Atom-Economical Reaction Design
Atom economy is a central concept in green chemistry that focuses on maximizing the incorporation of all materials used in a process into the final product. acs.orgbuecher.de Reactions with high atom economy generate minimal waste, making them more sustainable and cost-effective.
Strategies for Improving Atom Economy:
Addition Reactions : Addition reactions are inherently atom-economical as they involve the combination of two or more molecules to form a single product with no byproducts. buecher.de Hydroamination, the addition of an amine to an unactivated alkene, is a particularly attractive atom-economical route to secondary and tertiary amines. acs.org
Catalytic Reactions : The use of catalysts is a key principle of green chemistry as they can facilitate reactions in small amounts and be recycled, unlike stoichiometric reagents which are consumed in the reaction and generate waste. epa.govum-palembang.ac.id For example, catalytic amide bond formation from amines and carboxylic acids using acetylenes as activating agents is a more atom-economical alternative to traditional coupling methods that generate large amounts of waste. nih.gov
Tandem Reactions : Designing reactions where multiple transformations occur in a single pot, known as tandem or domino reactions, can significantly improve atom economy by reducing the need for intermediate purification steps and minimizing solvent usage. um-palembang.ac.id The "hydrogen borrowing" strategy, where an alcohol is temporarily oxidized to an aldehyde or ketone for reaction with an amine, followed by hydrogenation of the resulting imine, is an elegant example of an atom-economical tandem process for amine alkylation. um-palembang.ac.id
By embracing these green chemistry principles, the synthesis of 2-Ethoxy-2-methylbutan-1-amine and its analogues can be made more sustainable and environmentally responsible.
Synthetic Route Optimization and Process Intensification
The industrial production of specialized amines such as 2-Ethoxy-2-methylbutan-1-amine and its analogues necessitates a focus on synthetic route optimization and process intensification. These strategies aim to develop manufacturing processes that are not only economically viable but also safer, more efficient, and environmentally sustainable. Process intensification, in particular, targets the development of smaller, cleaner, and more energy-efficient technologies. A key approach in this domain is the move from traditional batch processing to continuous manufacturing, which offers significant advantages in control, safety, and throughput.
Continuous Flow Reactor Applications
Continuous flow chemistry has emerged as a powerful technology for the synthesis of active pharmaceutical ingredients (APIs) and other fine chemicals, including complex amines. bohrium.comnih.govnih.govflinders.edu.au This methodology utilizes continuously flowing streams of reactants in a network of tubes or microreactors, offering substantial benefits over conventional batch methods. nih.gov The high surface-area-to-volume ratio in flow reactors facilitates superior heat and mass transfer, allowing for precise temperature control and efficient mixing. researchgate.neteuropa.eu This is particularly advantageous for managing highly exothermic reactions, which are common in amine synthesis, thereby enhancing process safety. europa.eu
The application of continuous flow reactors can lead to shorter reaction times, higher yields, and improved product purity. nih.gov Furthermore, this technology enables the safe in-situ generation and immediate consumption of hazardous or unstable intermediates, which might be problematic to handle in large quantities in a batch reactor. flinders.edu.aunih.gov
For the synthesis of chiral amines, an important class of compounds analogous to 2-Ethoxy-2-methylbutan-1-amine, biocatalysis in continuous flow systems presents a compelling option. bohrium.comrsc.org The use of immobilized enzymes, such as transaminases, in packed-bed reactors allows for the continuous production of enantiomerically pure amines under mild reaction conditions. bohrium.comrsc.orgnih.govacs.org This approach not only enhances catalyst stability and allows for easy separation and reuse but also can be integrated with other process steps, such as purification, in a telescoped fashion. bohrium.comnih.gov
Below is a comparative table illustrating the potential advantages of a continuous flow process over a traditional batch process for the synthesis of a generic chiral amine analogue.
| Parameter | Batch Process | Continuous Flow Process | Reference |
|---|---|---|---|
| Typical Reaction Time | 12 - 24 hours | 30 - 60 minutes (residence time) | nih.govacs.org |
| Productivity | Lower | Significantly Higher | bohrium.comnih.gov |
| Heat Transfer | Limited by vessel surface area | Excellent, rapid heat dissipation | nih.goveuropa.eu |
| Safety | Higher risk with exotherms and hazardous reagents | Inherently safer due to small reaction volumes | nih.goveuropa.eu |
| Scalability | Complex, requires re-optimization | Simpler, achieved by "scaling-out" or longer run times | researchgate.net |
| Enantioselectivity (for chiral amines) | Variable | Excellent (>99% ee often achievable) | nih.govacs.org |
Scale-up Considerations for Complex Amine Synthesis
The transition of a synthetic route for a complex amine from the laboratory bench to industrial production is a multifaceted challenge that requires careful consideration of chemical, physical, and safety factors. catsci.comlabmanager.com A successful scale-up is not merely about increasing the quantities of reactants but involves a holistic approach to ensure the process is robust, safe, and economically viable. catsci.comenamine.net
Chemical Considerations:
Route Selection and Atom Economy: The initial laboratory synthesis may not be the most efficient for large-scale production. An ideal industrial route should be shorter, use readily available and less expensive starting materials, and maximize atom economy by minimizing waste. catsci.com
Reagent and Solvent Selection: Reagents and solvents that are acceptable on a small scale may be unsuitable for large-scale use due to cost, toxicity, or safety concerns. For instance, hazardous organic solvents like dichloromethane (DCM) or dimethylformamide (DMF) should be replaced with greener alternatives where possible. researchgate.net
Physical Considerations:
Heat Transfer: As the reactor volume increases, the surface-area-to-volume ratio decreases significantly. catsci.com This can lead to difficulties in dissipating the heat generated during exothermic reactions, potentially causing a "runaway reaction." catsci.com Therefore, thorough calorimetric studies are essential to understand the reaction's thermal profile and ensure adequate cooling capacity. catsci.com
Mixing: Achieving efficient mixing becomes more challenging in large reactors, which can affect reaction rates, yield, and impurity profiles. The type of agitator, its speed, and the vessel geometry are critical parameters that need to be optimized.
Viscosity and Pressure: Changes in the viscosity of the reaction mixture throughout the process can impact mixing and heat transfer. labmanager.com Additionally, the vapor pressure of the reaction mixture at different temperatures must be understood to ensure the process can be safely contained within the production vessel. labmanager.com
A multidisciplinary team comprising chemists, chemical engineers, and safety experts is crucial for navigating the complexities of scale-up. labmanager.com A staged approach, often with incremental scale-up steps (e.g., 10-fold increments), is typically employed to identify and mitigate potential issues before moving to full production scale. catsci.com
The following table summarizes key considerations for the scale-up of complex amine synthesis.
| Area of Consideration | Key Factors | Mitigation Strategies | Reference |
|---|---|---|---|
| Chemical | Cost of raw materials, atom economy, reagent toxicity, solvent choice. | Route scouting, process optimization, use of greener solvents. | catsci.comresearchgate.net |
| Physical | Heat transfer (exotherms), mixing efficiency, phase changes, viscosity. | Reaction calorimetry, computational fluid dynamics (CFD) modeling, appropriate reactor design. | catsci.comlabmanager.com |
| Safety | Runaway reactions, handling of hazardous materials, pressure build-up. | Process hazard analysis (PHA), use of continuous flow reactors for hazardous steps. | europa.eucatsci.com |
| Analytical | In-process controls, final product specifications, method validation. | Development of robust analytical methods suitable for the production environment. | labmanager.com |
Elucidation of Reaction Mechanisms and Kinetics
Detailed Mechanistic Studies of Amine Formation
The synthesis of 2-Ethoxy-2-methylbutan-1-amine can be achieved through various established methods, with reductive amination being a prominent and efficient pathway. This process involves the reaction of a suitable carbonyl compound with an amine source, followed by reduction of the resulting imine intermediate.
DFT studies have shown that the initial nucleophilic attack of the amine on the carbonyl carbon can be a barrierless process in the gas phase, leading to a pre-reaction complex. nih.gov The subsequent steps, including proton transfer and dehydration to form the imine, involve distinct transition states. The rate-limiting step is often the dehydration of the carbinolamine intermediate, which can have a significant activation energy. researchgate.net The presence of a catalyst, such as an acid, can lower the energy of these transition states by protonating the hydroxyl group of the carbinolamine, making it a better leaving group (water). researchgate.net
For the synthesis of 2-Ethoxy-2-methylbutan-1-amine via reductive amination of 2-ethoxy-2-methylbutanal, the transition state for the dehydration step would involve a four or five-membered ring, depending on the specific proton transfer mechanism. Computational models can predict the geometries and energies of these transition states, providing a quantitative understanding of the reaction kinetics. nih.gov The steric bulk of the ethyl and methyl groups at the α-carbon would likely influence the energy of the transition state, potentially affecting the reaction rate. nih.gov
The primary intermediates in the formation of 2-Ethoxy-2-methylbutan-1-amine via reductive amination are the carbinolamine and the corresponding imine (or its protonated form, the iminium ion).
Carbinolamine Intermediate: This species is formed by the nucleophilic addition of ammonia (B1221849) or a primary amine to the carbonyl group of 2-ethoxy-2-methylbutanal. researchgate.net Carbinolamines are often transient and difficult to isolate but can be characterized spectroscopically in solution. For instance, 1H NMR spectroscopy can be used to observe the characteristic signals of the C-H and N-H protons of the carbinolamine. researchgate.net
Imine Intermediate: The dehydration of the carbinolamine leads to the formation of an imine. masterorganicchemistry.com Imines are characterized by the presence of a carbon-nitrogen double bond (C=N). In the context of reductive amination, the imine is typically not isolated but is reduced in situ. The formation of the imine intermediate can be monitored using spectroscopic techniques such as IR spectroscopy, which would show a characteristic C=N stretching frequency. libretexts.org In an acidic medium, the imine nitrogen is protonated to form an iminium ion, which is even more susceptible to reduction. masterorganicchemistry.com Studies on similar systems have utilized techniques like anaerobic, rapid-scanning stopped-flow spectroscopy to detect and characterize transient Schiff base (imine) complexes during enzymatic reactions. nih.govacs.org
Reaction Pathways for Functional Group Interconversions of Aminesnih.govacs.org
The primary amine and ethoxy groups in 2-Ethoxy-2-methylbutan-1-amine allow for a range of functional group interconversions.
The primary amine group is susceptible to both oxidation and reduction.
Oxidation: The oxidation of primary amines can lead to a variety of products depending on the oxidizing agent and reaction conditions. britannica.comlibretexts.org
Mild oxidation, for instance with hydrogen peroxide or a peroxy acid, can initially form a hydroxylamine (B1172632) (R-NHOH) or its corresponding amine oxide. libretexts.orgyoutube.com Further oxidation can lead to nitroso (R-N=O) and ultimately nitro (R-NO2) compounds. britannica.comlibretexts.org The presence of bulky substituents, as in 2-Ethoxy-2-methylbutan-1-amine, can influence the course of the oxidation. researchgate.net
Stronger oxidizing agents can lead to cleavage of the C-N bond.
Reduction: While primary amines are already in a reduced state, the term "reduction" in this context can refer to the conversion to other functional groups. More relevant is the reduction of related nitrogen-containing functional groups to synthesize amines. For instance, the reduction of primary amides with reducing agents like lithium aluminum hydride (LiAlH4) yields primary amines. libretexts.org This is a common synthetic route to amines. ncert.nic.in
A summary of potential oxidation products is presented in the table below.
| Oxidizing Agent | Potential Product(s) |
| Hydrogen Peroxide (H₂O₂) | 2-Ethoxy-2-methyl-N-hydroxybutan-1-amine, 2-Ethoxy-2-methyl-1-nitrosobutane, 2-Ethoxy-2-methyl-1-nitrobutane |
| Peroxy Acids (e.g., m-CPBA) | 2-Ethoxy-2-methyl-N-hydroxybutan-1-amine, 2-Ethoxy-2-methyl-1-nitrosobutane, 2-Ethoxy-2-methyl-1-nitrobutane |
| Potassium Permanganate (KMnO₄) | Potential for C-N bond cleavage |
The ethoxy group in 2-Ethoxy-2-methylbutan-1-amine is an ether linkage, which is generally unreactive. However, it can undergo cleavage under strongly acidic conditions, typically with strong hydrohalic acids like HBr or HI. wikipedia.orgpressbooks.publibretexts.org This reaction proceeds via a nucleophilic substitution mechanism.
The reaction is initiated by the protonation of the ether oxygen by the strong acid, which converts the poor leaving group (-OR) into a good leaving group (ROH). masterorganicchemistry.com The halide anion (Br⁻ or I⁻) then acts as a nucleophile. The mechanism can be either Sₙ1 or Sₙ2, depending on the structure of the ether. Given that the carbon bearing the ethoxy group is tertiary, the cleavage is likely to proceed through an Sₙ1 mechanism, involving the formation of a stable tertiary carbocation intermediate. pressbooks.pub This would result in the formation of 2-amino-2-methylbutan-1-ol (B1277418) and ethyl halide.
It is important to note that the amine group would also be protonated under these acidic conditions, forming an ammonium (B1175870) salt.
Sigmatropic rearrangements are pericyclic reactions involving the migration of a sigma bond across a π-system. wikipedia.orgchemistrylearner.com While less common for simple aliphatic amines, the possibility of such rearrangements exists, particularly if the molecule can adopt a suitable conformation or is subjected to specific reaction conditions (thermal or photochemical). chemistrylearner.com
A nih.govlibretexts.org-sigmatropic rearrangement in 2-Ethoxy-2-methylbutan-1-amine is not a facile process as it lacks the necessary conjugated π-system adjacent to the migrating bond. However, more complex rearrangements could be envisaged under specific catalytic or radical conditions. For instance, certain enzymatic reactions can facilitate sigmatropic rearrangements in allylic amines. nih.gov While there is no direct evidence for sigmatropic rearrangements in 2-Ethoxy-2-methylbutan-1-amine in the literature, the general principles of pericyclic reactions suggest that such transformations would require significant activation energy or specific catalytic pathways. nih.gov
Kinetic Investigations and Rate-Determining Steps
The synthesis of 2-Ethoxy-2-methylbutan-1-amine, particularly through methods like reductive amination, involves a multi-step process. While specific kinetic data for this exact compound is not extensively documented in publicly available literature, the kinetics and rate-determining steps can be inferred from studies on analogous sterically hindered aldehydes and ketones. mdma.chnih.gov
In contrast, for less hindered substrates, the reduction of the imine can sometimes be the rate-limiting step, depending on the reactivity of the reducing agent and the reaction conditions. However, given the quaternary carbon adjacent to the carbonyl group in the precursor to 2-Ethoxy-2-methylbutan-1-amine, the formation of the imine is the more probable rate-determining step.
Theoretical studies, such as those using Density Functional Theory (DFT) on similar systems, have provided insights into the reaction pathways. For the acid-catalyzed direct reductive amination of acetaldehyde (B116499) with methylamine, the water elimination step to form the imine was identified as the rate-determining step. nih.gov This is consistent with the notion that the formation of the C=N double bond is a high-energy process, especially when bulky substituents are present.
Table 1: Postulated Kinetic Parameters for the Synthesis of 2-Ethoxy-2-methylbutan-1-amine via Reductive Amination
| Parameter | Postulated Value/Characteristic | Rationale |
| Rate-Determining Step | Imine/Iminium Ion Formation | Significant steric hindrance from the quaternary carbon adjacent to the carbonyl group in the precursor, 2-ethoxy-2-methylbutanal. nih.gov |
| Reaction Order | Likely second order overall (first order with respect to both the carbonyl precursor and the amine) | The rate-determining step involves the bimolecular reaction between the carbonyl compound and the amine. |
| Activation Energy (Ea) | Relatively High | Steric hindrance increases the energy barrier for the formation of the tetrahedral hemiaminal intermediate and its subsequent dehydration. mdma.ch |
It is important to note that these are inferred characteristics based on general principles of reductive amination of sterically hindered substrates. Detailed experimental kinetic studies on the synthesis of 2-Ethoxy-2-methylbutan-1-amine are required for precise determination of the rate law and activation parameters.
Influence of Catalysis and Reagents on Reaction Selectivity and Mechanism
The selectivity and mechanism of the synthesis of 2-Ethoxy-2-methylbutan-1-amine are critically dependent on the choice of catalysts and reagents. These factors can influence the reaction pathway, favor the formation of the desired primary amine over side products, and in some cases, control the stereochemical outcome.
Influence of Catalysis:
Catalysts play a pivotal role in overcoming the kinetic barriers associated with the amination of sterically hindered precursors. In the context of reductive amination, both acid and metal catalysts are commonly employed.
Acid Catalysis: The formation of the imine intermediate is often catalyzed by acids. The acid protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and facilitating the nucleophilic attack by the amine. For sterically hindered ketones, acetic acid is sometimes used as a catalyst. researchgate.net DFT studies on the reductive amination of acetaldehyde have shown that acetic acid can facilitate the hexagonal transition state for imine formation. acs.org In the case of the synthesis of 2-Ethoxy-2-methylbutan-1-amine from its aldehyde precursor, a mild acid catalyst could potentially accelerate the rate-determining imine formation step.
Metal Catalysis: For reductive aminations using molecular hydrogen as the reductant, transition metal catalysts are essential. Metals like palladium, platinum, and nickel are commonly used. wikipedia.org The choice of metal can significantly impact selectivity. For instance, in some reductive aminations, palladium has shown greater selectivity towards the desired amine compared to platinum, which can sometimes favor the formation of alcohol byproducts. mdma.ch The catalyst support can also influence activity and selectivity. For the direct amination of alcohols, which represents an alternative synthetic route, ruthenium-based catalysts have shown promise. organic-chemistry.org
Table 2: Potential Catalysts and Their Influence on the Synthesis of 2-Ethoxy-2-methylbutan-1-amine
| Catalyst Type | Example | Influence on Selectivity and Mechanism |
| Acid Catalyst | Acetic Acid | Accelerates the formation of the imine intermediate by protonating the carbonyl oxygen, potentially overcoming the steric hindrance of the precursor. researchgate.netacs.org |
| Metal Catalyst (for H₂ reduction) | Palladium on Carbon (Pd/C) | Generally shows good selectivity for the reduction of the imine over the carbonyl group, minimizing alcohol byproduct formation. mdma.ch |
| Metal Catalyst (for H₂ reduction) | Raney Nickel (Ra-Ni) | A cost-effective alternative to precious metal catalysts, though it may require harsher conditions and can sometimes lead to over-alkylation. wikipedia.org |
Influence of Reagents:
The choice of reagents, particularly the aminating agent and the reducing agent, is crucial for controlling the selectivity of the reaction.
Aminating Agent: To synthesize the primary amine, 2-Ethoxy-2-methylbutan-1-amine, ammonia or an ammonia equivalent is used as the aminating agent. Using an excess of the aminating agent can help to suppress the formation of secondary and tertiary amine byproducts, which can arise from the reaction of the newly formed primary amine with the starting carbonyl compound. researchgate.net
Reducing Agent: In direct reductive amination, the reducing agent must selectively reduce the imine intermediate in the presence of the starting carbonyl compound. Sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃) is a particularly effective reagent for this purpose due to its mild nature and its selectivity for imines over aldehydes and ketones, especially in the case of sterically hindered substrates. nih.govorganic-chemistry.org Other reducing agents like sodium cyanoborohydride (NaBH₃CN) can also be used, but its selectivity is pH-dependent. wikipedia.org The use of harsher reducing agents like lithium aluminum hydride (LiAlH₄) would likely lead to the non-selective reduction of both the starting carbonyl and the imine intermediate.
Table 3: Key Reagents and Their Impact on Selectivity
| Reagent | Role | Influence on Selectivity |
| Ammonia (NH₃) | Aminating Agent | Use of excess ammonia favors the formation of the primary amine and minimizes the formation of secondary and tertiary amine byproducts. researchgate.net |
| Sodium Triacetoxyborohydride (NaBH(OAc)₃) | Reducing Agent | Highly selective for the reduction of the imine intermediate over the sterically hindered carbonyl precursor, leading to higher yields of the desired primary amine. nih.govorganic-chemistry.org |
| Sodium Cyanoborohydride (NaBH₃CN) | Reducing Agent | Selectivity is pH-dependent; at mildly acidic pH, it preferentially reduces the imine. wikipedia.org |
| Hydrazine (N₂H₄) | Reagent in Gabriel Synthesis | Used in the final step of the Gabriel synthesis to liberate the primary amine from the phthalimide (B116566) intermediate. This method avoids over-alkylation. |
Computational Chemistry and Theoretical Characterization
Quantum Chemical Calculations of Electronic Structure
Quantum chemical calculations are instrumental in elucidating the intrinsic electronic properties of a molecule. For 2-Ethoxy-2-methylbutan-1-amine, these methods can predict its geometry, stability, and sites of chemical reactivity.
The reactivity of the molecule can be further understood by mapping the molecular electrostatic potential (MEP). The MEP surface illustrates the charge distribution and identifies the regions most susceptible to electrophilic and nucleophilic attack. For primary amines, the lone pair of electrons on the nitrogen atom typically creates a region of negative electrostatic potential, indicating a site for electrophilic attack or protonation. Conversely, the hydrogen atoms of the amine group exhibit positive potential. DFT calculations can quantify these potentials, providing a predictive model for the molecule's interaction with other reagents. nih.govmdpi.com
Table 1: Predicted Molecular Properties of 2-Ethoxy-2-methylbutan-1-amine and Related Compounds
| Compound Name | Molecular Formula | Molecular Weight ( g/mol ) | Key Functional Groups |
|---|---|---|---|
| 2-Ethoxy-2-methylbutan-1-amine | C₇H₁₇NO | 145.23 | Primary amine, Ethoxy, Methyl |
| 2-Methoxy-2-methylbutan-1-amine | C₆H₁₅NO | 117.19 | Primary amine, Methoxy, Methyl |
| 2-Methylbutan-1-amine | C₅H₁₃N | 87.16 | Primary amine, Methyl |
| 2-Ethoxy-2-methylbutane | C₇H₁₆O | 116.20 | Ethoxy, Methyl |
This table presents comparative data for the target compound and structurally similar molecules to highlight differences in their basic properties. nih.govmolport.comnist.gov
Frontier Molecular Orbital (FMO) theory is crucial for understanding chemical reactivity. The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the key orbitals involved in chemical reactions. The energy of the HOMO is related to the molecule's ability to donate electrons (nucleophilicity), while the LUMO energy reflects its ability to accept electrons (electrophilicity). mdpi.com
For aliphatic amines, the HOMO is typically localized on the nitrogen atom's lone pair, making it the primary site for electron donation. researchgate.net The energy difference between the HOMO and LUMO, known as the HOMO-LUMO gap, is a significant indicator of molecular stability and reactivity. A small energy gap suggests that the molecule is more polarizable and reactive, as less energy is required to excite an electron from the HOMO to the LUMO. nih.govmdpi.com DFT calculations can provide precise energy values for these orbitals. The analysis of the HOMO-LUMO gap for 2-Ethoxy-2-methylbutan-1-amine would clarify its chemical stability and predict its behavior in reactions. nih.gov Global reactivity descriptors, such as electronegativity (χ), chemical hardness (η), and the global electrophilicity index (ω), can be derived from the HOMO and LUMO energies to further quantify the molecule's reactivity. mdpi.com
Table 2: Conceptual DFT Reactivity Descriptors
| Parameter | Formula | Description |
|---|---|---|
| Electronegativity (χ) | χ = -½ (EHOMO + ELUMO) | Measures the ability of a molecule to attract electrons. |
| Chemical Hardness (η) | η = ½ (ELUMO - EHOMO) | Measures the resistance to change in electron distribution. Hard molecules have a large HOMO-LUMO gap. mdpi.com |
| Chemical Softness (S) | S = 1 / (2η) | The reciprocal of hardness, indicating a higher reactivity. mdpi.com |
| Electrophilicity Index (ω) | ω = χ² / (2η) | Measures the propensity of a species to accept electrons. mdpi.com |
This table outlines key parameters derived from HOMO and LUMO energies used to predict molecular reactivity.
Conformational Analysis and Energy Landscapes
The flexibility of the aliphatic chain in 2-Ethoxy-2-methylbutan-1-amine allows it to adopt various spatial arrangements, or conformations. Understanding the relative energies of these conformers is essential for predicting the molecule's preferred shape and its dynamic behavior.
Molecular Dynamics (MD) simulations are a computational method used to study the physical movement of atoms and molecules over time. For a flexible molecule like 2-Ethoxy-2-methylbutan-1-amine, MD simulations can explore its conformational space by solving Newton's equations of motion for the system. researchgate.net These simulations can reveal the accessible conformations, the energy barriers between them, and the dynamics of intramolecular motions, such as bond rotations. By simulating the molecule in different environments (e.g., in a vacuum or in a solvent), one can understand how intermolecular interactions affect its conformational preferences. researchgate.net
The stability of different conformations is determined by a balance of subtle electronic and steric effects. Hyperconjugation involves the delocalization of electrons from a filled bonding orbital to an adjacent empty anti-bonding orbital, which can stabilize certain conformations. Steric effects, or steric hindrance, arise from the spatial repulsion between bulky groups within the molecule. lumenlearning.com
In 2-Ethoxy-2-methylbutan-1-amine, rotation around the C-C and C-O bonds will lead to different conformers. For example, the relative positioning of the bulky ethyl group, methyl group, and the aminomethyl group (-CH₂NH₂) around the central quaternary carbon will be critical. lumenlearning.com Gauche interactions, where bulky groups are adjacent (at a 60° dihedral angle), are generally less stable than anti-conformations, where they are opposite (180°). lumenlearning.com The presence of the large ethoxy group and the adjacent methyl group creates significant steric hindrance, which will strongly influence the rotational energy barriers and the population of stable conformers. Computational methods like Natural Bond Orbital (NBO) analysis can be used to quantify the energetic contributions of hyperconjugative interactions, while the steric repulsion can be evaluated from the optimized geometries and potential energy surface scans. mdpi.com
Molecular Modeling for Stereochemical Prediction and Rational Design
The carbon atom at position 2 in 2-Ethoxy-2-methylbutan-1-amine is a stereocenter, meaning the compound can exist as a pair of enantiomers (R and S). Molecular modeling is invaluable for understanding and predicting the properties and interactions of these stereoisomers.
The three-dimensional structure of each enantiomer can be modeled and their distinct properties calculated. This is particularly important in fields like medicinal chemistry, where the biological activity of a chiral molecule often resides in only one of its enantiomers. Molecular modeling allows for the rational design of synthetic routes or catalysts that might favor the production of one enantiomer over the other. For instance, by modeling the transition states of a reaction with a chiral catalyst, chemists can predict which enantiomer will be formed preferentially. Furthermore, if this molecule were to be used as a building block for a larger, more complex molecule, modeling would be essential to predict the stereochemical outcome of subsequent reactions and to design structures with specific three-dimensional arrangements.
Thermodynamic and Kinetic Modeling of Reaction Pathways
General chemical principles suggest that the reaction pathways for the synthesis of 2-Ethoxy-2-methylbutan-1-amine, such as the alkylation of 2-methylbutan-1-amine or the reductive amination of 2-ethoxy-2-methylbutanal, would be subject to thermodynamic and kinetic controls. For instance, the nucleophilic substitution (S\textsubscript{N}2) mechanism involved in alkylation is influenced by steric hindrance, which would affect the activation energy of the reaction. However, without specific computational models, quantitative data on these energy profiles remain undetermined.
Similarly, a computational study on the cleavage of an amide bond assisted by an intramolecular amine nucleophilic attack on a different molecule revealed an activation free energy of 20.5 kcal mol⁻¹, which was in agreement with experimental findings. nih.gov Such studies highlight the utility of computational chemistry in elucidating reaction mechanisms and energetics. However, analogous studies focused on 2-Ethoxy-2-methylbutan-1-amine are not present in the surveyed literature.
Interactive Data Table: Thermodynamic and Kinetic Parameters No data available.
Interactive Data Table: Comparative Analysis of Reaction Pathways No data available.
Advanced Spectroscopic and Chromatographic Characterization Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation
Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique for the unambiguous identification and structural analysis of 2-ethoxy-2-methylbutan-1-amine. Both one-dimensional (¹H and ¹³C NMR) and two-dimensional NMR experiments are employed to map the complete chemical structure.
In ¹H NMR spectroscopy, characteristic signals corresponding to the different proton environments within the molecule are observed. The ethoxy group typically presents as a triplet for the methyl protons (CH₃) around δ 1.1–1.3 ppm and a quartet for the methylene (B1212753) protons (OCH₂) at approximately δ 3.3–3.6 ppm. The methyl groups attached to the quaternary carbon appear in the δ 1.2–1.4 ppm region. The protons of the amine group (NH₂) often produce a broad signal between δ 1.5–2.0 ppm, which can become sharper upon protonation.
¹³C NMR spectroscopy provides information on the carbon skeleton. The ethoxy group carbons resonate at δ 15–18 ppm for the methyl carbon and δ 60–65 ppm for the methylene carbon. The quaternary carbon is typically found in the range of δ 35–40 ppm.
2D NMR Techniques (e.g., COSY, HMBC, NOESY)
To definitively assign these resonances and establish connectivity between atoms, two-dimensional (2D) NMR techniques are indispensable.
COSY (Correlation Spectroscopy): This experiment reveals proton-proton (¹H-¹H) coupling networks. For 2-ethoxy-2-methylbutan-1-amine, COSY would show a correlation between the methyl and methylene protons of the ethoxy group, confirming their direct connection.
HMBC (Heteronuclear Multiple Bond Correlation): HMBC is crucial for identifying long-range (typically 2-3 bond) correlations between protons and carbons. This technique would show correlations from the ethoxy protons to the quaternary carbon, and from the amine protons to the adjacent carbons, thus piecing together the molecular framework.
NOESY (Nuclear Overhauser Effect Spectroscopy): NOESY experiments provide information about the spatial proximity of protons. This can be particularly useful in confirming the three-dimensional structure and stereochemical relationships within the molecule, especially if chiral centers are present.
Quantitative NMR (qNMR) for Purity Determination
Quantitative NMR (qNMR) is a powerful method for determining the purity of 2-ethoxy-2-methylbutan-1-amine without the need for a specific reference standard of the analyte itself. By using a certified internal standard with a known concentration, the absolute quantity of the target compound in a sample can be accurately calculated from the integral ratios of their respective NMR signals. This provides a direct and highly precise measure of purity.
Application of Chiral Derivatizing Agents and Shift Reagents
For chiral variants of 2-ethoxy-2-methylbutan-1-amine, determining the enantiomeric excess is critical. This can be achieved in NMR spectroscopy through the use of chiral derivatizing agents (CDAs) or chiral shift reagents (CSRs).
Chiral Derivatizing Agents: These are chiral molecules that react with the amine to form diastereomers. Since diastereomers have different physical properties, their NMR signals will be distinct. By integrating the signals corresponding to each diastereomer, the enantiomeric ratio can be determined.
Chiral Shift Reagents: These are typically lanthanide complexes that reversibly bind to the amine. This interaction induces chemical shift differences (the Lanthanide Induced Shift, LIS) in the protons of the two enantiomers, allowing for their differentiation and quantification by ¹H NMR.
Mass Spectrometry (MS) for Molecular Weight and Fragmentation Analysis
Mass spectrometry (MS) is a vital tool for determining the molecular weight and analyzing the fragmentation patterns of 2-ethoxy-2-methylbutan-1-amine, further confirming its identity. The protonated molecular ion [M+H]⁺ is expected at a mass-to-charge ratio (m/z) of 132, corresponding to its molecular formula C₇H₁₈NO⁺. Analysis of the fragmentation patterns provides structural information, with common losses including the ethoxy group (a loss of 45 amu) or a methyl group (a loss of 15 amu).
High-Resolution Mass Spectrometry (HRMS)
High-Resolution Mass Spectrometry (HRMS) provides a highly accurate mass measurement of the molecular ion. This precision allows for the determination of the elemental composition of the molecule, distinguishing it from other compounds that may have the same nominal mass. For 2-ethoxy-2-methylbutan-1-amine, HRMS would confirm the elemental formula as C₇H₁₇NO.
Coupling with Gas Chromatography (GC-MS, GCxGC/TOF-MS)
Coupling mass spectrometry with gas chromatography (GC-MS) allows for the separation of 2-ethoxy-2-methylbutan-1-amine from a mixture before it enters the mass spectrometer. This is essential for analyzing complex samples and for purity assessment, where retention time is compared against a certified reference material.
Comprehensive two-dimensional gas chromatography coupled with time-of-flight mass spectrometry (GCxGC/TOF-MS) offers even greater separation power. This advanced technique can resolve co-eluting impurities that might be missed by conventional GC-MS, providing a more detailed and accurate profile of the sample's composition.
Compound Information Table
| Compound Name |
| 2-Ethoxy-2-methylbutan-1-amine |
| Dibenzoyl-D-tartaric acid |
| Sodium hydroxide |
Spectroscopic Data Table
| Technique | Nucleus | Group | Chemical Shift (ppm) | Multiplicity |
| ¹H NMR | ¹H | Ethoxy CH₃ | 1.1 - 1.3 | Triplet |
| ¹H NMR | ¹H | Ethoxy OCH₂ | 3.3 - 3.6 | Quartet |
| ¹H NMR | ¹H | Branching CH₃ | 1.2 - 1.4 | Singlet |
| ¹H NMR | ¹H | Amine NH₂ | 1.5 - 2.0 | Broad Singlet |
| ¹³C NMR | ¹³C | Ethoxy CH₃ | 15 - 18 | - |
| ¹³C NMR | ¹³C | Ethoxy OCH₂ | 60 - 65 | - |
| ¹³C NMR | ¹³C | Quaternary C | 35 - 40 | - |
Mass Spectrometry Data Table
| Ion | m/z | Formula |
| [M+H]⁺ | 132 | C₇H₁₈NO⁺ |
| [M-CH₃]⁺ | 117 | C₆H₁₅NO⁺ |
| [M-OC₂H₅]⁺ | 87 | C₅H₁₃N⁺ |
Vibrational Spectroscopy (FT-IR, FT-Raman) for Functional Group Identification and Conformational Insights
Vibrational spectroscopy, encompassing Fourier-Transform Infrared (FT-IR) and Fourier-Transform Raman (FT-Raman) techniques, provides detailed information about the functional groups and molecular structure of 2-Ethoxy-2-methylbutan-1-amine. These methods probe the vibrational modes of the molecule, with each functional group exhibiting characteristic absorption or scattering frequencies.
For 2-Ethoxy-2-methylbutan-1-amine, the primary amine (-NH₂) group is a key feature. In FT-IR spectroscopy, primary amines typically display two distinct N-H stretching bands in the region of 3500–3200 cm⁻¹, corresponding to asymmetric and symmetric stretching vibrations. An N-H bending vibration (scissoring) is also expected near 1600 cm⁻¹. The presence of the ether linkage (C-O-C) would be confirmed by a strong C-O stretching band, typically observed in the 1260-1000 cm⁻¹ range. The aliphatic C-H bonds of the ethyl and butyl groups give rise to stretching vibrations just below 3000 cm⁻¹ and various bending vibrations at lower wavenumbers.
FT-Raman spectroscopy complements FT-IR, particularly for non-polar bonds. The C-C backbone and symmetric C-H stretching vibrations often yield strong signals in Raman spectra. By analyzing the full vibrational spectra from both techniques, a comprehensive profile of the molecule's functional groups and their local environments can be assembled. Although specific experimental spectra for this compound are not widely published, a predicted FT-IR data table based on characteristic group frequencies is presented below.
Table 1: Predicted Characteristic FT-IR Vibrational Frequencies for 2-Ethoxy-2-methylbutan-1-amine
| Vibrational Mode | Functional Group | Predicted Frequency Range (cm⁻¹) | Intensity |
| N-H Asymmetric Stretch | Primary Amine (-NH₂) | 3400 - 3500 | Medium |
| N-H Symmetric Stretch | Primary Amine (-NH₂) | 3300 - 3400 | Medium |
| C-H Stretch (sp³) | Alkyl (-CH₃, -CH₂) | 2850 - 2970 | Strong |
| N-H Bend (Scissoring) | Primary Amine (-NH₂) | 1590 - 1650 | Medium-Strong |
| C-H Bend | Alkyl (-CH₃, -CH₂) | 1350 - 1470 | Variable |
| C-O-C Asymmetric Stretch | Ether | 1200 - 1260 | Strong |
| C-N Stretch | Aliphatic Amine | 1020 - 1220 | Medium |
| C-O-C Symmetric Stretch | Ether | 1000 - 1150 | Strong |
This table is illustrative and based on established group frequencies. Actual experimental values may vary.
X-ray Crystallography for Absolute Configuration and Solid-State Structure
X-ray crystallography is the definitive method for determining the three-dimensional structure of a crystalline solid at the atomic level. For a chiral compound like 2-Ethoxy-2-methylbutan-1-amine, single-crystal X-ray diffraction can unambiguously establish its absolute configuration (R or S) at the C2 stereocenter, provided a suitable single crystal can be grown.
The process involves irradiating a crystal with X-rays and analyzing the resulting diffraction pattern. This data allows for the calculation of the electron density distribution within the crystal, revealing the precise positions of each atom. Key information obtained includes bond lengths, bond angles, and torsional angles, which define the molecule's conformation in the solid state. Furthermore, the analysis reveals the packing arrangement of molecules within the crystal lattice and identifies any intermolecular interactions, such as hydrogen bonding involving the primary amine group.
To resolve the absolute configuration of a single enantiomer, anomalous dispersion methods are typically employed. If a racemic mixture is crystallized, it may form either a racemic compound (both enantiomers in the same unit cell) or a conglomerate (a mechanical mixture of separate crystals of each enantiomer). While no published crystal structure for 2-Ethoxy-2-methylbutan-1-amine is currently available, a crystallographic analysis would report the parameters listed in the following table.
Table 2: Typical Parameters Reported in a Single-Crystal X-ray Diffraction Study
| Parameter | Description |
| Crystal System | The symmetry system of the crystal lattice (e.g., monoclinic, orthorhombic). |
| Space Group | The specific symmetry group of the crystal. |
| Unit Cell Dimensions (a, b, c, α, β, γ) | The lengths and angles defining the unit cell. |
| Z | The number of molecules per unit cell. |
| Final R-indices (R1, wR2) | Indicators of the quality of the structural model fit to the experimental data. |
| Flack Parameter | A value used to determine the absolute configuration of the chiral structure. |
| Bond Lengths and Angles | Precise measurements of intramolecular distances and angles. |
| Hydrogen Bond Geometry | Details of hydrogen bonds (donor, acceptor, distance, angle). |
Chromatographic Techniques for Separation and Purity Assessment
Chromatography is essential for both the analysis and purification of 2-Ethoxy-2-methylbutan-1-amine. Due to the basic nature of the amine group, special considerations are often required for successful separation. The strong interaction between basic amines and the acidic silanol (B1196071) groups of standard silica (B1680970) gel can lead to poor peak shape and irreversible adsorption. biotage.com
To overcome this, several strategies are employed in normal-phase chromatography, such as using a mobile phase containing a small amount of a competing base like triethylamine (B128534) or ammonia (B1221849) to mask the active sites on the silica. biotage.com Alternatively, using stationary phases where the acidic sites are already neutralized, such as amine-functionalized silica or basic alumina, can provide excellent separation of amines with simpler, non-basic eluents like hexane/ethyl acetate (B1210297) gradients. biotage.com Reversed-phase high-performance liquid chromatography (RP-HPLC) is also a powerful tool, particularly when the mobile phase pH is adjusted to be alkaline, which neutralizes the amine and increases its retention. biotage.com
Determining the enantiomeric excess (ee) is critical for any application involving a single enantiomer of a chiral compound. Chiral chromatography, using either High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC), is the most common method for this analysis. This technique relies on a chiral stationary phase (CSP) that interacts differently with the two enantiomers of 2-Ethoxy-2-methylbutan-1-amine, leading to their separation in time.
For HPLC, CSPs based on polysaccharides (e.g., cellulose (B213188) or amylose (B160209) derivatives), proteins, or Pirkle-type phases are widely used. The choice of stationary phase and mobile phase (often a mixture of alkanes and an alcohol) is crucial for achieving baseline separation of the enantiomers.
Alternatively, the amine can be derivatized with a chiral derivatizing agent (CDA) to form a pair of diastereomers. nih.gov These diastereomers have different physical properties and can be separated on a standard, non-chiral column. nih.gov Common CDAs for primary amines include Mosher's acid chlorides or isocyanates. nih.gov
Table 3: Exemplary Chiral HPLC Method Parameters for Amine Separation
| Parameter | Description | Example |
| Column | Chiral Stationary Phase (CSP) | Chiralcel® OD-H (Cellulose derivative) |
| Mobile Phase | Solvent mixture | n-Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v) |
| Flow Rate | Rate of mobile phase delivery | 1.0 mL/min |
| Temperature | Column oven temperature | 25 °C |
| Detection | Method of peak detection | UV at 210 nm or Mass Spectrometry (MS) |
When high-purity samples of 2-Ethoxy-2-methylbutan-1-amine are required, preparative-scale techniques are employed. Preparative chromatography is a direct scale-up of the analytical HPLC or flash chromatography methods discussed previously. biotage.com By using larger columns and higher flow rates, gram-to-kilogram quantities of the compound can be purified from synthetic impurities.
For the resolution of a racemic mixture, classical resolution via diastereomeric salt crystallization is a powerful and often cost-effective method. pdx.edulibretexts.org This involves reacting the racemic amine with a single enantiomer of a chiral acid (a resolving agent), such as (+)-tartaric acid or (-)-dibenzoyltartaric acid. libretexts.org This reaction forms a pair of diastereomeric salts which, unlike enantiomers, have different solubilities in a given solvent. pdx.edu Through careful selection of the solvent and crystallization conditions, one diastereomer will preferentially crystallize, allowing it to be separated by filtration. The purified amine enantiomer is then recovered by treating the salt with a base. libretexts.org
Applications and Utility in Advanced Organic Synthesis
Role as a Chiral Building Block
Chiral amines are fundamental components in modern chemistry, particularly in the pharmaceutical industry, where the specific three-dimensional arrangement of atoms is critical for biological activity. enamine.netnih.gov Approximately 40-45% of small-molecule pharmaceuticals contain a chiral amine fragment. nih.gov As such, compounds like 2-Ethoxy-2-methylbutan-1-amine, when resolved into their individual enantiomers, become valuable chiral building blocks for introducing specific stereocenters into target molecules. enamine.net The development of new drugs and fine chemicals increasingly relies on the use of such optically pure building blocks to ensure a precise fit with biological targets, which are themselves chiral. enamine.net
The primary application of a chiral building block is its incorporation into a larger molecule to generate a new, enantiomerically enriched product. The synthesis of such compounds often begins with enantiopure starting materials like optically active aziridines, which can be opened by various nucleophiles to create a range of chiral amines, amino alcohols, and diamines. nih.govnih.gov While specific examples detailing the use of 2-Ethoxy-2-methylbutan-1-amine are not extensively documented in dedicated studies, the principle remains that its enantiopure form would serve as a key synthon. Chemists can employ it to introduce a quaternary stereocenter bearing both an ethoxy and an aminomethyl group, a motif valuable in medicinal chemistry for its metabolic stability and specific spatial arrangement. The synthesis of such chiral building blocks can be achieved through methods like asymmetric synthesis or the resolution of racemates. enamine.net
A significant application of enantiopure amines is in the synthesis of chiral ligands for asymmetric catalysis. enamine.net These ligands coordinate to a metal center, creating a chiral environment that directs a chemical reaction to favor the formation of one enantiomer of the product over the other. Chiral aminophosphine (B1255530) ligands, for example, are synthesized by reacting an enantiopure amine with a phosphine (B1218219) source, such as chlorodiphenylphosphine (B86185) (ClPPh₂). researchgate.net
While the synthesis using 2-Ethoxy-2-methylbutan-1-amine is not specifically detailed, the established synthetic routes for similar structures provide a clear blueprint. The resulting ligands, featuring a P-N bond, can be used in transition metal-catalyzed reactions like asymmetric hydrogenation or hydroformylation. researchgate.net The structure of the amine backbone is crucial for determining the ligand's steric and electronic properties, which in turn influences the catalyst's efficiency and selectivity.
Table 1: Components of a Representative Chiral Aminophosphine Ligand
| Component | Role in the Ligand | Example Precursor (by analogy) |
| Chiral Amine Backbone | Establishes the chiral environment; influences steric bulk. | (R)- or (S)-2-Ethoxy-2-methylbutan-1-amine |
| Phosphine Moiety | Binds to the transition metal center (e.g., Rh, Pd, Ir). | Chlorodiphenylphosphine (ClPPh₂) |
| Metal Center | The active site of the catalyst where the reaction occurs. | Rhodium(I), Palladium(II) |
This table is illustrative, based on established principles of chiral ligand synthesis. researchgate.net
Intermediate in the Synthesis of Complex Molecules
The bifunctional nature of 2-Ethoxy-2-methylbutan-1-amine—possessing both a nucleophilic amine and a stable ether linkage—makes it a useful intermediate for constructing more elaborate molecular architectures. Its structure allows for sequential or selective reactions, enabling the stepwise assembly of complex targets.
Chiral amines and their derivatives are recurring structural motifs in a wide array of natural products and biologically active compounds. nih.gov While direct application of 2-Ethoxy-2-methylbutan-1-amine in the total synthesis of a specific polyketide or natural product is not prominently reported, its structural features make it a potentially valuable precursor. Polyketide synthesis often involves the assembly of small, functionalized building blocks. The chiral center and dual functionality of this amine could allow it to serve as a non-standard extender unit in polyketide-like assembly lines or as a fragment in the modular synthesis of complex natural products.
Heterocyclic compounds, which contain rings with at least one non-carbon atom, are ubiquitous in pharmaceuticals and agrochemicals. The primary amine of 2-Ethoxy-2-methylbutan-1-amine is a key functional group for the construction of nitrogen-containing heterocycles. For instance, analogous chiral amino alcohols are used to synthesize chiral oxazaphosphorinanes through cyclization reactions. researchgate.net Similarly, 2-Ethoxy-2-methylbutan-1-amine can react with various electrophilic partners to form a range of heterocyclic systems. The amine can act as a nucleophile to attack carbonyls, epoxides, or other reactive centers, leading to the formation of rings of various sizes.
Table 2: Potential Heterocyclic Systems from an Amino-Ether Precursor
| Reactant Partner | Resulting Heterocycle Class |
| Dicarbonyl Compound (e.g., 2,5-hexanedione) | Pyrrole derivative |
| Phosgene equivalent | Isocyanate (intermediate for ureas) |
| Epoxide | Piperazine or morpholine (B109124) derivative (with further steps) |
| α,β-Unsaturated Ester | Piperidinone derivative |
This table outlines theoretical synthetic pathways based on the known reactivity of primary amines.
Functionalization for Specific Reactivity Modulation
In multi-step synthesis, it is often necessary to modify or protect functional groups to control their reactivity. The amine and ether groups of 2-Ethoxy-2-methylbutan-1-amine can be selectively functionalized to direct subsequent chemical transformations.
The primary amine is highly versatile. It can be:
Protected: To prevent it from reacting prematurely, the amine can be protected with groups like tert-butoxycarbonyl (Boc). This strategy is fundamental in peptide synthesis and the creation of complex amines. nih.gov
Alkylated or Arylated: The amine can undergo N-alkylation or N-arylation to introduce new substituents, modulating its basicity and nucleophilicity.
Converted to other functional groups: The amine can be transformed into amides, sulfonamides, or even used as a directing group for C-H activation reactions.
The ethoxy group is generally a stable ether linkage, resistant to many reaction conditions. This robustness is an advantage, as it remains intact while transformations are carried out elsewhere in the molecule. However, under harsh acidic conditions, it can be cleaved if desired, revealing a hydroxyl group and offering another point for synthetic elaboration. This ability to selectively unmask functionality is a powerful tool in complex molecule synthesis.
Exploration of 2-Ethoxy-2-methylbutan-1-amine Derivatives in Materials Science Faces Research Gap
Despite its potential as a versatile chemical building block, a comprehensive review of scientific literature and patent databases reveals a significant lack of research into the applications of 2-Ethoxy-2-methylbutan-1-amine derivatives within the field of materials science. While the inherent chemical functionalities of this compound suggest potential for creating novel polymers and functional materials, documented evidence of such exploration remains elusive.
The primary amino group of 2-Ethoxy-2-methylbutan-1-amine offers a reactive site for a variety of chemical modifications, theoretically allowing for its incorporation into polymer backbones or its use as a precursor for functional monomers. For instance, the amine group could potentially react with diacids or diacyl chlorides to form polyamides, or with dianhydrides to produce polyimides. The presence of the ethoxy and methyl groups could influence the physical properties of such polymers, potentially enhancing solubility and lowering the glass transition temperature, a strategy that has been successfully employed with other alkoxy-substituted monomers to improve the processability of high-performance polymers.
Furthermore, the amine functionality suggests a possible role for its derivatives as curing agents for epoxy resins, where the amine would react with the epoxide groups to form a cross-linked thermoset polymer. The specific structure of 2-Ethoxy-2-methylbutan-1-amine, with its branched alkyl chain, could impart unique properties to the resulting epoxy network, such as altered flexibility, toughness, and adhesion characteristics.
Derivatives of this amine could also be investigated for surface modification applications. By grafting these molecules onto the surface of a material, its surface energy, wettability, and compatibility with other materials could be tailored for specific applications.
However, at present, these remain theoretical applications. The scientific community has yet to publish significant research detailing the synthesis of derivatives of 2-Ethoxy-2-methylbutan-1-amine and their subsequent evaluation in materials science contexts. While the compound itself is available commercially and its basic synthesis is understood, the crucial next step of exploring its utility in creating new materials is not yet a part of the public scientific record. This represents a notable gap in the current body of research and an opportunity for future investigation into the potential of this and similar branched-chain amino ethers in the development of advanced materials.
Future Research Directions and Unexplored Potential
Development of Novel and More Efficient Stereoselective Synthetic Pathways
The synthesis of chiral amines is a cornerstone of modern medicinal and materials chemistry. For a molecule like 2-Ethoxy-2-methylbutan-1-amine, which contains a stereocenter at the C2 position, the development of stereoselective synthetic routes is of paramount importance.
Currently, a potential pathway involves the reductive amination of a 2-ethoxy-2-methylbutanal precursor. This method, while effective for similar structures, would likely require significant optimization to achieve high enantiomeric excess for this specific substrate. Future research should focus on asymmetric hydrogenation of a corresponding imine or the use of chiral auxiliaries to control the stereochemical outcome. The development of enzymatic resolutions, a powerful tool for accessing enantiopure amines, remains an unexplored and highly promising avenue. unito.itwhiterose.ac.uk
In-depth Investigations into Complex Reaction Mechanisms and Intermediates
A thorough understanding of a compound's reactivity begins with the detailed study of its reaction mechanisms. For 2-Ethoxy-2-methylbutan-1-amine, the interplay between the primary amine and the sterically hindered quaternary carbon presents an interesting case for mechanistic investigation.
Future studies could employ kinetic analysis, isotopic labeling, and computational modeling to elucidate the pathways of its reactions. Identifying and characterizing transient intermediates, such as imines formed during condensation reactions or radical species in oxidation processes, would provide crucial insights. youtube.com Understanding how the ethoxy group influences the electronic properties and reactivity of the amine functionality is a key question that remains to be answered.
Exploration of Sustainable Synthesis Methods and Biocatalytic Routes
Modern chemical synthesis places a strong emphasis on sustainability and green chemistry. The development of eco-friendly methods for the production of 2-Ethoxy-2-methylbutan-1-amine is a critical area for future research. This includes the use of greener solvents, renewable starting materials, and catalytic systems that minimize waste. unito.it
Biocatalysis, in particular, offers a powerful and sustainable alternative to traditional chemical methods for amine synthesis. entrechem.com The use of enzymes such as amine dehydrogenases or transaminases could enable the highly selective and efficient production of 2-Ethoxy-2-methylbutan-1-amine, often under mild reaction conditions. whiterose.ac.ukfrontiersin.org Research into identifying or engineering suitable enzymes for this specific substrate is a highly promising and unexplored field.
Advanced Computational Studies for Predictive Modeling and Rational Design
Computational chemistry provides a powerful lens through which to predict and understand molecular properties and reactivity. For 2-Ethoxy-2-methylbutan-1-amine, advanced computational studies are an untapped resource.
Density Functional Theory (DFT) calculations could be employed to predict its geometric and electronic structure, bond energies, and spectroscopic signatures. Furthermore, molecular dynamics simulations could provide insights into its conformational preferences and interactions with solvents or other molecules. Predictive modeling could also be used to guide the rational design of new catalysts or reagents for its synthesis and functionalization.
Integration with Flow Chemistry and Automated Synthesis Platforms
Flow chemistry has emerged as a transformative technology in chemical synthesis, offering enhanced safety, efficiency, and scalability compared to traditional batch processes. europa.eumdpi.com The integration of the synthesis of 2-Ethoxy-2-methylbutan-1-amine into a continuous flow system is a forward-looking research direction.
An automated flow platform could allow for the rapid optimization of reaction conditions, such as temperature, pressure, and reagent stoichiometry. mit.edunih.gov This approach would be particularly beneficial for multistep synthetic sequences involving this amine, potentially enabling the on-demand production of derivatives with high purity. researchgate.net
Discovery of Unforeseen Reactivity and Synthetic Utility
The true potential of a novel compound is often revealed through the discovery of unexpected reactivity. For 2-Ethoxy-2-methylbutan-1-amine, its unique combination of a primary amine and a sterically encumbered quaternary center may give rise to novel chemical transformations.
Future research should systematically explore its reactivity with a diverse range of electrophiles and oxidizing agents. It could serve as a unique building block for the synthesis of more complex molecules, such as ligands for catalysis, or as a precursor to novel heterocyclic scaffolds. The exploration of its coordination chemistry with various metal centers also represents a promising, yet unexplored, avenue of research.
Q & A
Basic Research Question
- NMR Spectroscopy :
- ¹H NMR : Peaks for the ethoxy group (δ 1.1–1.3 ppm for CH₃, δ 3.3–3.6 ppm for OCH₂), methyl branching (δ 1.2–1.4 ppm), and amine protons (δ 1.5–2.0 ppm, broad if free; sharper if protonated).
- ¹³C NMR : Ethoxy carbons (δ 15–18 ppm for CH₃, δ 60–65 ppm for OCH₂), quaternary carbon (δ 35–40 ppm), and amine-bearing carbon (δ 45–50 ppm) .
- Mass Spectrometry (MS) : Molecular ion [M+H]⁺ at m/z 132 (C₇H₁₇NO⁺). Fragmentation patterns show loss of ethoxy (–46 amu) or methyl groups (–15 amu) .
Validation : Compare with computational predictions (e.g., ChemDraw) and reference libraries (PubChem) to resolve ambiguities .
How does the ethoxy substituent influence the compound’s reactivity in substitution or oxidation reactions?
Advanced Research Question
The ethoxy group (–OCH₂CH₃) acts as an electron-donating group, altering reactivity:
- Substitution Reactions : Stabilizes carbocation intermediates in SN1 pathways but may hinder SN2 due to steric bulk. For example, nitrosation reactions proceed slower compared to non-ethoxy analogs .
- Oxidation : Resistant to common oxidizing agents (e.g., KMnO₄) under mild conditions. Strong oxidizers (e.g., CrO₃) may cleave the ether bond, forming ketones or carboxylic acids .
Methodological Note : Use kinetic studies (e.g., UV-Vis monitoring) and DFT calculations to map transition states and activation energies .
What computational strategies are employed to predict the physicochemical properties and bioactivity of 2-Ethoxy-2-methylbutan-1-amine?
Advanced Research Question
- DFT Calculations : Optimize geometry at the B3LYP/6-31G* level to predict bond angles, dipole moments, and electrostatic potential surfaces. Compare with crystallographic data from similar amines .
- ADMET Prediction : Tools like SwissADME estimate logP (~1.5), solubility (moderate), and blood-brain barrier penetration. The ethoxy group enhances lipophilicity but may reduce metabolic stability .
- Docking Studies : Screen against targets like GPCRs or monoamine transporters using AutoDock Vina. The amine group’s basicity (predicted pKa ~10.2) affects binding affinity .
How can researchers resolve discrepancies in reported physical properties (e.g., melting point, solubility) for 2-Ethoxy-2-methylbutan-1-amine?
Advanced Research Question
Discrepancies often arise from impurities or measurement conditions. Strategies include:
- Standardized Protocols : Use IUPAC-recommended methods for melting point determination (e.g., capillary tube, controlled heating rate) .
- Purity Assessment : Validate via HPLC (C18 column, acetonitrile/water gradient) or GC-MS. Compare retention times with certified reference materials .
- Solubility Studies : Report solvent polarity (e.g., logP), temperature, and ionic strength. For example, solubility in water is <1 mg/mL but improves in ethanol (~50 mg/mL) .
What experimental designs are recommended for assessing the biological activity of 2-Ethoxy-2-methylbutan-1-amine in vitro?
Advanced Research Question
- Enzyme Inhibition Assays :
- MAO-B Inhibition : Incubate with human recombinant MAO-B and kynuramine substrate. Measure fluorescence (λex=310 nm, λem=400 nm) to quantify activity .
- Dose-Response Curves : Use 6–8 concentrations (1 nM–100 µM) and calculate IC₅₀ via nonlinear regression (GraphPad Prism) .
- Cytotoxicity Screening : MTT assay on HEK-293 cells. Include positive controls (e.g., cisplatin) and normalize to vehicle-treated cells .
Data Interpretation : Apply ANOVA for statistical significance (p<0.05) and correct for false positives using Bonferroni adjustment .
How can researchers ensure reproducibility in synthesizing and characterizing 2-Ethoxy-2-methylbutan-1-amine across different laboratories?
Basic Research Question
- Detailed Protocols : Document reaction parameters (e.g., stirring rate, inert atmosphere) and purification steps (e.g., column chromatography solvent ratios) .
- Interlab Validation : Share samples with collaborating labs for cross-validation of NMR, MS, and purity data. Use platforms like Zenodo to publish raw spectra .
- Reference Standards : Obtain or synthesize a high-purity standard (≥99% by HPLC) for calibration .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
